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Abstract
1,1'-Thiocarbonyldiimidazole (TCDI) is a versatile and highly reactive reagent widely

employed in organic synthesis. As the sulfur analog of the peptide coupling reagent

carbonyldiimidazole (CDI), TCDI serves as a safer alternative to the highly toxic thiophosgene.

[1] Its utility spans a range of chemical transformations, including the synthesis of thioamides

and thiocarbamates, the Corey-Winter olefin synthesis, and the Barton-McCombie

deoxygenation. This guide provides a comprehensive overview of the physical and chemical

properties of TCDI, detailed experimental protocols for the determination of its key

characteristics, and a mechanistic exploration of its primary applications in synthetic chemistry.

Physical and Chemical Properties
TCDI is a yellow crystalline powder that is stable under anhydrous conditions but is sensitive to

moisture and air.[2][3] It is soluble in several common organic solvents, facilitating its use in a

variety of reaction conditions.[2][3]

Quantitative Physical and Chemical Data
The following tables summarize the key physical and chemical properties of TCDI. It is

important to note that while the melting point has been experimentally determined, the boiling

point and density are currently based on estimations and should be treated as such.
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Table 1: General and Physical Properties of TCDI

Property Value Reference

Chemical Formula C₇H₆N₄S [1]

Molar Mass 178.21 g/mol [1]

Appearance Yellow powder [4]

Melting Point 98-102 °C (lit.) [3][5]

Boiling Point 342 °C (rough estimate) [2]

Density 1.3046 g/cm³ (rough estimate) [2]

pKa 1.96 ± 0.10 (Predicted) [2]

Table 2: Solubility Profile of TCDI

Solvent Solubility Reference

Water Decomposes [2]

Tetrahydrofuran (THF) Soluble [2][6]

Toluene Soluble [2][6]

Dichloromethane (DCM) Soluble [2][6]

Experimental Protocols
Accurate determination of the physical properties of a compound is crucial for its application in

research and development. The following are detailed, generalized methodologies for the key

experiments cited for determining the physical properties of organic compounds like TCDI.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.
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Principle: A small, finely powdered sample of the organic solid is heated slowly at a controlled

rate. The temperature at which the substance begins to melt and the temperature at which it is

completely molten are recorded as the melting range.

Apparatus:

Melting point apparatus (e.g., Thiele tube with heating oil or a digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Spatula

Mortar and pestle (optional, for powdering the sample)

Procedure:

Sample Preparation: A small amount of the dry crystalline compound is finely powdered. The

open end of a capillary tube is pressed into the powder. The tube is then inverted and tapped

gently to pack the powder into the sealed end, aiming for a sample height of 2-3 mm.

Apparatus Setup:

Thiele Tube: The capillary tube is attached to a thermometer with a rubber band or wire,

ensuring the sample is level with the thermometer bulb. The assembly is then inserted into

the Thiele tube containing a high-boiling liquid (e.g., mineral oil or silicone oil) so that the

heat transfer is uniform.

Digital Apparatus: The capillary tube is inserted into the heating block of the apparatus.

Heating: The apparatus is heated gently. The heating rate should be slow, approximately 1-2

°C per minute, as the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the entire solid has transformed into a clear liquid

is recorded as the completion of melting. The range between these two temperatures is the

melting point range.
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Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.

Principle: A small amount of the liquid is heated, and the temperature of the vapor in

equilibrium with the boiling liquid is measured. For compounds that may decompose at their

atmospheric boiling point, the determination can be carried out under reduced pressure.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube or oil bath) or a heating block

Beaker

Procedure (Capillary Method):

Sample Preparation: A few drops of the liquid are placed in a small test tube. A capillary tube,

sealed at one end, is placed inside the test tube with the open end downwards.

Apparatus Setup: The test tube is attached to a thermometer, and the assembly is

suspended in a heating bath.

Heating: The bath is heated gradually. As the temperature rises, air trapped in the capillary

tube will expand and escape as bubbles.

Observation: When the boiling point is reached, a rapid and continuous stream of bubbles

will emerge from the capillary tube. The heat is then removed, and the liquid is allowed to

cool. The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.

Determination of Solubility
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Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Principle: A small, measured amount of the solute is added to a measured volume of the

solvent. The mixture is agitated, and the extent of dissolution is observed.

Apparatus:

Test tubes with stoppers

Graduated cylinders or pipettes

Spatula

Vortex mixer or shaker

Procedure:

Preparation: A small, known amount (e.g., 10 mg) of the solid compound is placed in a test

tube.

Solvent Addition: A small, measured volume (e.g., 1 mL) of the solvent is added to the test

tube.

Agitation: The test tube is stoppered and shaken vigorously or vortexed for a set period (e.g.,

1-2 minutes).

Observation: The mixture is visually inspected to determine if the solid has completely

dissolved. If it has, the compound is considered soluble under these conditions. If solid

remains, the compound is classified as sparingly soluble or insoluble. The process can be

repeated with increasing amounts of solvent to determine the approximate solubility limit. For

TCDI, its decomposition in water would be observed as gas evolution and the formation of a

precipitate.

Chemical Reactivity and Synthetic Applications
TCDI is a valuable reagent in organic synthesis due to the facile displacement of its imidazole

groups.[1] This reactivity allows it to serve as a thiocarbonyl transfer agent in several important
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transformations.

Corey-Winter Olefin Synthesis
The Corey-Winter olefin synthesis is a stereospecific method for converting 1,2-diols into

olefins. TCDI is used to form a cyclic thiocarbonate intermediate from the diol.

1,2-Diol Cyclic Thiocarbonate+ TCDI

TCDI 2 Imidazole

Intermediate

+ P(OR)₃

P(OR)₃

Alkene- S=P(OR)₃
- CO₂

S=P(OR)₃

CO₂

Click to download full resolution via product page

Caption: Corey-Winter Olefin Synthesis Workflow.

Mechanism: The reaction proceeds in two main steps. First, the 1,2-diol reacts with TCDI to

form a cyclic thiocarbonate, with the elimination of two molecules of imidazole. In the second

step, the thiocarbonate is treated with a phosphite, which abstracts the sulfur atom to generate

a carbene intermediate. This intermediate then collapses, releasing carbon dioxide and forming

the desired alkene in a stereospecific manner.

Barton-McCombie Deoxygenation
The Barton-McCombie deoxygenation is a radical-based reaction that removes a hydroxyl

group from an alcohol. The alcohol is first converted to a thiocarbonyl derivative, which can be

achieved using TCDI.
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Caption: Barton-McCombie Deoxygenation Pathway.

Mechanism: The alcohol is first converted to a thiocarbonyl derivative. A radical initiator, such

as azobisisobutyronitrile (AIBN), generates a tributyltin radical (Bu₃Sn•) from tributyltin hydride

(Bu₃SnH). This radical attacks the sulfur atom of the thiocarbonyl derivative, leading to the

formation of an alkyl radical. The alkyl radical then abstracts a hydrogen atom from another

molecule of Bu₃SnH to yield the deoxygenated product (alkane) and regenerate the tributyltin

radical, thus propagating the radical chain reaction.

Synthesis of Thioamides and Thiocarbamates
TCDI is a highly effective reagent for the synthesis of thioamides and thiocarbamates from

amines and alcohols, respectively. The high reactivity of the thiocarbonyl group in TCDI

facilitates the nucleophilic attack by the amine or alcohol.
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Caption: Synthesis of Thioamides and Thiocarbamates using TCDI.

Mechanism: The synthesis of both thioamides and thiocarbamates proceeds through a similar

nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen of the

amine or the oxygen of the alcohol attacks the electrophilic carbon of the thiocarbonyl group in

TCDI. This forms a tetrahedral intermediate. The intermediate then collapses, and one of the

imidazole groups acts as a good leaving group, resulting in the formation of the corresponding

thioamide or thiocarbamate and a molecule of imidazole.

Safety and Handling
TCDI is an irritant and is harmful if swallowed. It is also sensitive to moisture and air, and

should be stored in a cool, dry place in a tightly sealed container.[2] When handling TCDI,

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn. All manipulations should be carried out in a well-ventilated fume hood. In

case of contact with skin or eyes, the affected area should be flushed with copious amounts of

water.

Conclusion
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1,1'-Thiocarbonyldiimidazole is a cornerstone reagent in modern organic synthesis, offering a

safe and efficient means of introducing a thiocarbonyl group. Its well-defined reactivity and

broad functional group tolerance make it an invaluable tool for researchers, scientists, and drug

development professionals. A thorough understanding of its physical and chemical properties,

coupled with established experimental protocols and a clear grasp of its reaction mechanisms,

is essential for its effective and safe utilization in the laboratory. This guide provides a

foundational resource to aid in the successful application of TCDI in a variety of synthetic

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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